Cas no 841295-58-7 (2-Benzofurancarbonyl chloride, 2,3-dihydro-2,4,6,7-tetramethyl-5-nitro-)

• Product Name: 2-Benzofurancarbonyl chloride, 2,3-dihydro-2,4,6,7-tetramethyl-5-nitro-
• CAS No: 841295-58-7
• MF: C₁₃H₁₄ClNO₄
• MW: 283.707562923431
• CID: 583332
• PubChem ID: 23118305
• Update Time: 2025-04-19

2-Benzofurancarbonyl chloride, 2,3-dihydro-2,4,6,7-tetramethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 2-Benzofurancarbonyl chloride, 2,3-dihydro-2,4,6,7-tetramethyl-5-nitro-
• 2,4,6,7-tetramethyl-5-nitro-3H-1-benzofuran-2-carbonyl chloride
• LWSTYFWPBYOKMH-UHFFFAOYSA-N
• 2,4,6,7-Tetramethyl-5-nitro-2,3-dihydro-1-benzofuran-2-carbonyl chloride
• 2,4,6,7-tetramethyl-5-nitro-2,3-dihydrobenzofuran-2-carbonyl chloride
• SCHEMBL3934535
• DTXSID10630776
• 841295-58-7

• Inchi： 1S/C13H14ClNO4/c1-6-7(2)11-9(8(3)10(6)15(17)18)5-13(4,19-11)12(14)16/h5H2,1-4H3
• InChI Key： LWSTYFWPBYOKMH-UHFFFAOYSA-N
• SMILES： ClC(C1(C)CC2C(C)=C(C(C)=C(C)C=2O1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 283.0611356g/mol
• Monoisotopic Mass: 283.0611356g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans Coumarans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Coumarans